Cas no 1188374-88-0 (3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride)

• Product Name: 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride
• CAS No: 1188374-88-0
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• MDL: MFCD05664837
• CID: 838746
• PubChem ID: 51051640
• Update Time: 2025-10-17

3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[3-(Trifluoromethyl)phenoxy]-azetidine hydrochloride
• 3-[3-(Trifluoromethyl)phenoxy] azetidine hydrochloride
• 3-(3-trifluoromethyl-phenoxy)-azetidine hydrochloride
• AG-L-20630
• ANW-51545
• CTK4B0924
• RP29042
• SureCN70045
• 3-[3-(Trifluoromethyl)Phenoxy]Azetidine Hydrochloride
• 3-(3-(trifluoromethyl)phenoxy)azetidine hydrochloride
• BSIMCVKSEKIRPP-UHFFFAOYSA-N
• AX8162823
• AB0035055
• X9324
• ST24028622
• 3-[3-(Trifluoromethyl)phenoxy]azetidine HCl
• 3-[3-(Trifluoromethyl)phenoxy]-azetidine, HCl
• SCHEMBL70045
• 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride, AldrichCPR
• MFCD05664837
• AKOS015849035
• 3-[3-(TRIFLUOROMETHYL)PHENOXY]-AZETIDINE HCL
• SB31599
• 1188374-88-0
• CS-0186752
• DS-0991
• 3-[3-(Trifluoromethyl)phenoxy]azetidine--hydrogen chloride (1/1)
• 3-[3-(trifluoromethyl)phenoxy]azetidine;hydrochloride
• DTXSID10679625
• DB-393684
• J-511464
• 3-[3-(Trifluoromethyl)phenoxy]-azetidinehydrochloride
• 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride

• MDL： MFCD05664837
• Inchi： 1S/C10H10F3NO.ClH/c11-10(12,13)7-2-1-3-8(4-7)15-9-5-14-6-9;/h1-4,9,14H,5-6H2;1H
• InChI Key： BSIMCVKSEKIRPP-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CC(=C1)OC1CNC1)(F)F

Computed Properties

• Exact Mass: 253.04823
• Monoisotopic Mass: 253.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 21.26
• Vapor Pressure: No data available

3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride

3-[3-(Trifluoromethyl)Phenoxy]Azetidine Hydrochloride: A Comprehensive Overview

The compound 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride (CAS No. 1188374-88-0) is a highly specialized chemical entity with significant potential in the field of pharmacology and drug development. This compound, characterized by its unique structure, has garnered attention due to its promising pharmacological properties and its role in various therapeutic applications. Recent advancements in chemical synthesis and pharmacological studies have shed light on its mechanisms of action, making it a subject of interest for researchers and pharmaceutical developers alike.

At its core, 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride is a derivative of azetidine, a four-membered ring structure that serves as a scaffold for various bioactive compounds. The presence of the trifluoromethyl group attached to the phenoxy moiety introduces unique electronic and steric properties, enhancing the compound's stability and bioavailability. This structural feature is particularly advantageous in drug design, as it can influence the compound's interaction with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride in modulating key biological pathways associated with neurodegenerative diseases. For instance, research published in *Nature Neuroscience* has demonstrated its ability to inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding underscores its potential as a therapeutic agent in combating neurodegenerative conditions, where amyloid-beta aggregation plays a pivotal role.

In addition to its neuroprotective properties, CAS No. 1188374-88-0 has shown promise in anti-inflammatory applications. A study conducted at the University of California, San Francisco, revealed that this compound exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential utility in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent introduction of the trifluoromethylphenoxy group via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and scalable synthesis routes, making this compound more accessible for preclinical and clinical studies.

From a pharmacokinetic standpoint, CAS No. 1188374-88-0 demonstrates favorable absorption profiles following oral administration. Studies in animal models have shown that it achieves significant plasma concentrations within hours, indicating good bioavailability. Furthermore, its metabolic stability has been evaluated using liver microsomes from various species, revealing minimal susceptibility to hepatic first-pass metabolism. These attributes are critical for developing drugs with predictable pharmacokinetics and reduced inter-individual variability.

Despite its promising properties, further research is required to fully elucidate the mechanisms underlying its biological effects. Ongoing studies are investigating its interactions with specific cellular targets, such as ion channels and G-protein coupled receptors (GPCRs), which may provide insights into its therapeutic potential. Additionally, preclinical toxicity studies are being conducted to assess its safety profile and determine appropriate dosage regimens for future clinical trials.

In conclusion, 3-[3-(trifluoromethyl)phenoxy]azetidine hydrochloride (CAS No. 1188374-88-0) represents a compelling candidate for drug development across multiple therapeutic areas. Its unique chemical structure, coupled with recent advances in understanding its pharmacological properties, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound holds the promise of becoming an integral part of modern therapeutics.